(3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol

• Molecular Formula: C9H11F2NO
• Molecular Weight: 187.19 g/mol
• IUPAC Name: (3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol
• InChI: InChI=1S/C9H11F2NO/c10-6-2-1-3-7(11)9(6)8(12)4-5-13/h1-3,8,13H,4-5,12H2/t8-/m0/s1
• InChI Key: UNFZVRPMEFMRRN-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1)F)[C@H](CCO)N)F
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(CCO)N)F

Description

(3S)-3-Amino-3-(2,6-difluorophenyl)propan-1-ol (CAS: 1213106-61-6) is a chiral amino alcohol featuring a 2,6-difluorophenyl group attached to a propan-1-ol backbone. Its molecular formula is C₉H₁₁F₂NO (MW: 187.19), with stereochemical specificity at the 3-position (S-configuration). This compound is structurally characterized by:

• A vicinal amino alcohol motif, common in bioactive molecules.
• Ortho-difluorination on the phenyl ring, which confers electronic and steric effects.
• A compact molecular structure compared to more complex analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2,6-difluorobenzaldehyde and a chiral amine.

Reaction Conditions: The key step involves the condensation of 2,6-difluorobenzaldehyde with a chiral amine under controlled conditions to form an imine intermediate.

Reduction: The imine intermediate is then reduced using a suitable reducing agent, such as sodium borohydride, to yield the desired (3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol.

Industrial Production Methods

In an industrial setting, the production of (3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol may involve:

Large-Scale Reactors: Utilizing large-scale reactors to handle the bulk quantities of starting materials and reagents.

Optimized Reaction Conditions: Optimizing reaction conditions such as temperature, pressure, and pH to maximize yield and purity.

Purification: Employing purification techniques such as crystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

(3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form a primary amine.

Substitution: The difluorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products

The major products formed from these reactions include:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary amines.

Substitution: Formation of substituted difluorophenyl derivatives.

Scientific Research Applications

(3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol has several scientific research applications, including:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds.

Organic Synthesis: It serves as an intermediate in the synthesis of complex organic molecules.

Biological Studies: It is used in studies to understand the interaction of chiral compounds with biological systems.

Industrial Applications: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the difluorophenyl group can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substitution Patterns

The following table highlights key structural differences between the target compound and related molecules from the evidence:

Compound Name / Identifier	Aromatic System	Substituents	Functional Groups	Molecular Weight	Key Features
(3S)-3-Amino-3-(2,6-difluorophenyl)propan-1-ol	2,6-Difluorophenyl	-OH (C1), -NH₂ (C3)	Amino alcohol	187.19	Ortho-F, chiral center
3-(4-Fluorophenyl)-isobenzofuranone derivatives ()	4-Fluorophenyl + isobenzofuranone	Dimethylaminopropyl, cyano/bromo	Isobenzofuranone, tertiary amine	>300 (estimated)	Fused ring, halogenated substituents
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol ()	Thiophene	-OH (C1), -NHCH₃ (C3)	Amino alcohol, thiophene	~183 (estimated)	Sulfur-containing aromatic ring
Naphthalen-1-ol derivatives ()	Naphthalene	-OH, methylamino-thiophene	Naphthol, tertiary amine	>250 (estimated)	Bulky polycyclic system

Key Observations:

• Fluorination Patterns : The target compound’s 2,6-difluorophenyl group creates steric hindrance and electron-withdrawing effects, distinct from para-fluorinated analogs in .
• Aromatic Systems : Thiophene () introduces sulfur-based π-electron richness, contrasting with the electron-deficient difluorophenyl ring in the target compound .
• Molecular Complexity: Isobenzofuranone and naphthalene derivatives (Evidences 1–2) exhibit higher molecular weights and fused-ring systems, likely impacting solubility and bioavailability compared to the simpler target structure .

Functional Group Analysis

• However, the primary amine (-NH₂) in the target contrasts with methylamino (-NHCH₃) groups in , altering basicity and metabolic stability .
• Halogenation: Bromo/cyano substituents in introduce distinct electronic effects (e.g., strong electron-withdrawing cyano) compared to fluorine, which is smaller and less polarizable .

Physicochemical and Regulatory Considerations

Stereochemical Specificity

The (3S)-configuration of the target compound is critical for enantioselective interactions, whereas stereochemistry is unspecified in analogs from Evidences 1–2. Enantiopurity often enhances target selectivity and reduces off-target effects in chiral pharmaceuticals .

Biological Activity

(3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol is a chiral compound notable for its unique structural features, including an amino group and a difluorophenyl substituent. This compound has garnered attention in medicinal chemistry due to its potential biological activities and applications in drug development.

Property	Value
Molecular Formula	C9H11F2NO
Molecular Weight	187.19 g/mol
IUPAC Name	(3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol
CAS Number	612532-19-1
SMILES Notation	C1=CC(=C(C(=C1)F)C@HN)F

The biological activity of (3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The amino group can form hydrogen bonds, while the difluorophenyl group enhances hydrophobic interactions. These interactions can modulate enzymatic activity and receptor signaling pathways, which are crucial in various physiological processes.

Biological Activities

Research indicates that this compound exhibits a range of biological activities:

• Anticancer Activity : Preliminary studies suggest that (3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol may have cytotoxic effects on cancer cell lines. For instance, compounds with similar structures have shown significant cell cytotoxicity against breast cancer cells while exhibiting low toxicity to normal cells .
• Neurotransmitter Modulation : The compound's ability to interact with neurotransmitter systems suggests potential applications in treating neurological disorders. Its structural characteristics allow it to influence pathways related to neurotransmitter release and receptor activation.
• Antimicrobial Properties : Some studies have indicated that derivatives of this compound may possess antimicrobial properties, making them candidates for further investigation in the development of new antimicrobial agents.

Study on Anticancer Effects

A study evaluated the cytotoxic effects of (3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol on MCF-7 breast cancer cells. The results demonstrated that the compound induced apoptosis in cancer cells while sparing normal cells, highlighting its potential as a selective anticancer agent .

Neurotransmitter Interaction Study

Another research project focused on the compound's interaction with serotonin receptors. The findings suggested that (3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol could modulate serotonin signaling pathways, indicating its potential use in treating mood disorders and anxiety.

Synthesis and Applications

The synthesis of (3S)-3-amino-3-(2,6-difluorophenyl)propan-1-ol typically involves the condensation of 2,6-difluorobenzaldehyde with a chiral amine followed by reduction using sodium borohydride. This synthetic route allows for the production of high-purity compounds suitable for research and industrial applications .

Applications in Medicinal Chemistry

This compound serves as a versatile building block in the synthesis of various pharmaceutical agents. Its unique structural features make it a valuable intermediate in developing drugs targeting specific biological pathways.